Cas no 183874-21-7 (3-Methoxy-2-(phenyl methyl) benzoic acid)

3-Methoxy-2-(phenyl methyl) benzoic acid structure
183874-21-7 structure
Product Name:3-Methoxy-2-(phenyl methyl) benzoic acid
CAS No:183874-21-7
MF:C15H14O3
MW:242.269864559174
CID:2195254
PubChem ID:15258650
Update Time:2025-04-21

3-Methoxy-2-(phenyl methyl) benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-2-(phenyl methyl) benzoic acid
    • 2-benzyl-3-methoxybenzoic acid
    • SCHEMBL6307911
    • 183874-21-7
    • IFMZQWXUSIZGHE-UHFFFAOYSA-N
    • 2-benzyl-3-methoxy-benzoic acid
    • DB-348362
    • Inchi: 1S/C15H14O3/c1-18-14-9-5-8-12(15(16)17)13(14)10-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,16,17)
    • InChI Key: IFMZQWXUSIZGHE-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(C(=O)O)=C1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 242.094294304Da
  • Monoisotopic Mass: 242.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5Ų
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